Cas no 59520-70-6 (Benzenamine,N-2-imidazolidinylidene-2,6-dimethyl-, monohydrochloride (9CI))

Benzenamine,N-2-imidazolidinylidene-2,6-dimethyl-, monohydrochloride (9CI) structure
59520-70-6 structure
Product Name:Benzenamine,N-2-imidazolidinylidene-2,6-dimethyl-, monohydrochloride (9CI)
CAS No:59520-70-6
MF:C11H16ClN3
MW:225.717841148376
CID:370440
PubChem ID:3017141
Update Time:2025-04-19

Benzenamine,N-2-imidazolidinylidene-2,6-dimethyl-, monohydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,N-2-imidazolidinylidene-2,6-dimethyl-, monohydrochloride (9CI)
    • 2,6-dimethylclonidine
    • N-(2,6-dimethylphenyl)-4,5-dihydro-1H-imidazol-2-amine,hydrochloride
    • N-2-Imidazolidinylidene-2,6-dimethylbenzeneamine monohydrochloride
    • CHEMBL3275010
    • 2,6-Dimethyl clonidine
    • 4869-97-0
    • 1h-imidazol-2-amine,n-(2,6-dimethylphenyl)-4,5-dihydro-,hydrochloride
    • Benzeneamine, N-2-imidazolidinylidene-2,6-dimethyl-, monohydrochloride
    • DTXSID90208215
    • 59520-70-6
    • 2,6-Dmc
    • Inchi: 1S/C11H15N3.ClH/c1-8-4-3-5-9(2)10(8)14-11-12-6-7-13-11;/h3-5H,6-7H2,1-2H3,(H2,12,13,14);1H
    • InChI Key: YEMZMTCQUDSNQU-UHFFFAOYSA-N
    • SMILES: Cl.N(C1=NCCN1)C1C(C)=CC=CC=1C

Computed Properties

  • Exact Mass: 225.10348
  • Monoisotopic Mass: 225.103275
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 215
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.4

Experimental Properties

  • Boiling Point: 290°C at 760 mmHg
  • Flash Point: 129.2°C
  • PSA: 36.42
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